4-(benzo[d][1,3]dioxol-5-yl)-2-(1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)thiazole

• IUPAC Name: 4-(1,3-benzodioxol-5-yl)-2-[1-(3-fluorophenyl)-5-methyltriazol-4-yl]-1,3-thiazole
• InChI: InChI=1S/C19H13FN4O2S/c1-11-18(22-23-24(11)14-4-2-3-13(20)8-14)19-21-15(9-27-19)12-5-6-16-17(7-12)26-10-25-16/h2-9H,10H2,1H3
• InChI Key: YJAWECHIRSWDKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC(=CC=C2)F)C3=NC(=CS3)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C19H13FN4O2S
• Molecular Weight: 380.4 g/mol
• CAS No.: 1206999-20-3

Description

The compound contains several functional groups including a benzo[d][1,3]dioxol-5-yl group, a 1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl group, and a thiazole group. These groups are common in many organic compounds and can contribute to the compound’s reactivity and properties.

Chemical Reactions Analysis

Again, without specific information, it’s hard to provide a detailed chemical reactions analysis. The reactivity of this compound would be influenced by the functional groups present in the molecule. For example, the triazole group could potentially participate in click reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Some properties that could be predicted include its polarity, solubility, and stability.

Scientific Research Applications

1. Fluorescent Probes and Sensing Applications

• The derivative 2-(3,5,6-Trifluoro-2-hydroxy-4-methoxyphenyl)benzoxazole, closely related to the queried compound, has been used as a fluorescent probe for sensing magnesium and zinc cations. This application leverages the compound's sensitivity to pH changes and its high selectivity in metal cation detection (Tanaka et al., 2001).

2. Antitumor Properties

• Fluorinated benzothiazole derivatives, similar to the compound , have exhibited potent cytotoxic effects in vitro against breast cancer cell lines. These compounds have demonstrated a biphasic dose-response relationship and were studied for their antitumor specificity (Hutchinson et al., 2001).

3. Structural and Pharmaceutical Characterization

• Isostructural analogs of the compound have been synthesized and their structure determined through single crystal diffraction. These materials have potential applications in pharmaceutical development due to their planar molecular structure with perpendicular fluorophenyl groups (Kariuki et al., 2021).

4. Antimicrobial and Antioxidant Activity

• Certain derivatives of benzimidazole, benzoxazole, and benzothiazole, structurally related to the queried compound, have been synthesized and shown excellent broad-spectrum antimicrobial and antioxidant activities against various bacterial and fungal strains (Padalkar et al., 2014).